molecular formula C25H22BrFN2O2 B2679522 7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one CAS No. 533875-27-3

7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

Cat. No. B2679522
CAS RN: 533875-27-3
M. Wt: 481.365
InChI Key: KCQLEIRZZURAMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one is a useful research compound. Its molecular formula is C25H22BrFN2O2 and its molecular weight is 481.365. The purity is usually 95%.
BenchChem offers high-quality 7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Structural Analyses

Regiospecific Synthesis and Structural Studies : A study focused on the synthesis of 3,5-dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones, highlighting regiospecific preparation and structural analyses through X-ray crystallography and NMR spectroscopy. The research provided valuable insights into the conformational dynamics and electronic structure of these compounds, relevant for understanding the chemical behavior of 7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one (Alonso et al., 2020).

Spectral Characterization and Crystal Structures : Another study described the synthesis and characterization of diazepines derivatives, including spectral analysis and X-ray diffraction. This research is crucial for the understanding of molecular geometry and reactivity, which are essential for the development of new compounds with potential scientific applications (Ahumada et al., 2016).

Pharmacological Activities

Anticonvulsant and Neuroleptic Effects : Research into 1,4-benzodiazepine derivatives revealed their potential as anticonvulsants and neuroleptics, showcasing the therapeutic potential of structurally related compounds. These studies underscore the importance of chemical modifications for enhancing pharmacological profiles and understanding the mechanism of action of benzodiazepines (Narayana et al., 2006).

Analgesic Modulating for TRPV1 : A novel series of benzodiazepine derivatives was designed to modulate the Transient receptor potential vanilloid 1 (TRPV1), demonstrating significant analgesic activity. This study highlights the therapeutic potential of benzodiazepine derivatives in pain management and their role in modulating specific receptors (Liu et al., 2018).

properties

IUPAC Name

7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22BrFN2O2/c1-2-20(16-6-4-3-5-7-16)25(31)29-15-23(30)28-22-13-10-18(26)14-21(22)24(29)17-8-11-19(27)12-9-17/h3-14,20,24H,2,15H2,1H3,(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCQLEIRZZURAMO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=CC=CC=C1)C(=O)N2CC(=O)NC3=C(C2C4=CC=C(C=C4)F)C=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22BrFN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

481.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.